Cas no 2167222-03-7 (5-(5-bromo-2-fluorophenyl)pyrimidine)

• Product Name: 5-(5-bromo-2-fluorophenyl)pyrimidine
• CAS No: 2167222-03-7
• MF: C₁₀H₆BrFN₂
• MW: 253.070444583893
• CID: 6089542
• PubChem ID: 165794721
• Update Time: 2025-10-30

5-(5-bromo-2-fluorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-fluorophenyl)pyrimidine
• 2167222-03-7
• EN300-1586285

• Inchi： 1S/C10H6BrFN2/c11-8-1-2-10(12)9(3-8)7-4-13-6-14-5-7/h1-6H
• InChI Key： HHSSTMXRSAONQG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1=CN=CN=C1)F

Computed Properties

• Exact Mass: 251.96984g/mol
• Monoisotopic Mass: 251.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-(5-bromo-2-fluorophenyl)pyrimidine

5-(5-Bromo-2-Fluorophenyl)Pyrimidine: A Comprehensive Overview

5-(5-Bromo-2-Fluorophenyl)Pyrimidine (CAS No. 2167222-03-7) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrimidine family, which is a six-membered ring consisting of four carbon atoms and two nitrogen atoms at positions 1 and 3. The substitution pattern of this compound, with a bromine atom at position 5 and a fluorine atom at position 2 on the phenyl ring, imparts unique electronic and steric properties that make it a valuable molecule for various applications.

The synthesis of 5-(5-Bromo-2-Fluorophenyl)Pyrimidine involves a series of well-established organic reactions, including nucleophilic aromatic substitution, coupling reactions, and cyclization processes. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

One of the most promising applications of 5-(5-Bromo-2-Fluorophenyl)Pyrimidine lies in its potential as a building block for drug discovery. Pyrimidines are known to exhibit diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The bromine and fluorine substituents on the phenyl ring enhance the molecule's ability to interact with biological targets, such as protein kinases and nucleic acids. Recent studies have demonstrated that this compound can serve as a lead structure for developing inhibitors against specific enzymes involved in disease pathways.

In the context of medicinal chemistry, 5-(5-Bromo-2-Fluorophenyl)Pyrimidine has been extensively studied for its role in targeting oncogenic signaling pathways. For instance, researchers have investigated its ability to modulate the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Preclinical studies suggest that this compound may exhibit selective cytotoxicity against cancer cells while sparing normal cells, making it a potential candidate for anticancer therapy.

Another area of interest is the use of 5-(5-Bromo-2-Fluorophenyl)Pyrimidine in nucleic acid chemistry. Pyrimidines are fundamental components of DNA and RNA, and their derivatives are often employed in the design of oligonucleotide analogs for diagnostic and therapeutic purposes. The bromine substituent on this compound has been shown to enhance its binding affinity to complementary DNA strands, making it a valuable tool in molecular diagnostics.

From a structural standpoint, 5-(5-Bromo-2-Fluorophenyl)Pyrimidine exhibits interesting electronic properties due to the electron-withdrawing effects of bromine and fluorine atoms. These effects influence the molecule's reactivity in various chemical transformations, such as electrophilic aromatic substitution and cross-coupling reactions. Recent computational studies have provided insights into the electronic distribution within the molecule, which can guide further optimization for specific applications.

In terms of spectroscopic characterization, 5-(5-Bromo-2-Fluorophenyl)Pyrimidine has been thoroughly analyzed using techniques such as UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These analyses have confirmed its molecular structure and provided valuable information about its conformational flexibility and stability under different conditions.

The development of efficient analytical methods for detecting 5-(5-Bromo-2-Fluorophenyl)Pyrimidine in complex matrices is another active area of research. High-performance liquid chromatography (HPLC) coupled with mass spectrometry has been employed to quantify this compound in biological samples. Such methods are essential for pharmacokinetic studies and toxicity assessments.

Looking ahead, 5-(5-Bromo-2-Fluorophenyl)Pyrimidine holds immense potential for further exploration in drug development and materials science. Its unique combination of electronic properties and structural versatility makes it an attractive candidate for designing novel therapeutic agents and functional materials.

In conclusion, 5-(5-Bromo-2-Fluorophenyl)Pyrimidine (CAS No. 2167222-03-7) is a versatile compound with significant implications across multiple disciplines. Its synthesis, biological activity, and structural properties continue to be subjects of intense research interest. As our understanding of this molecule deepens, it is likely to play an increasingly important role in advancing scientific knowledge and practical applications.